Cas no 2694745-52-1 (N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride)

• Product Name: N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride
• CAS No: 2694745-52-1
• MF: C₈H₁₂Cl₃N₃S
• MW: 288.624977111816
• MDL: MFCD34474951
• CID: 5628152
• PubChem ID: 165943176
• Update Time: 2025-05-22

N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride
• 2694745-52-1
• EN300-28330629
• N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride

• MDL： MFCD34474951
• Inchi： 1S/C8H11Cl2N3S.ClH/c9-6-4-5(7(10)14-6)2-1-3-13-8(11)12;/h4H,1-3H2,(H4,11,12,13);1H
• InChI Key： VKHBLGXFOFQFKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CCC/N=C(\N)/N.Cl

Computed Properties

• Exact Mass: 286.981752g/mol
• Monoisotopic Mass: 286.981752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų

Additional information on N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride

N''-3-(2,5-Dichlorothiophen-3-yl)propylguanidine Hydrochloride: A Comprehensive Overview

N''-3-(2,5-Dichlorothiophen-3-yl)propylguanidine hydrochloride, identified by the CAS number 2694745-52-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a guanidine group attached to a propyl chain, which is further linked to a 2,5-dichlorothiophene moiety. This combination of functional groups contributes to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. The 2,5-dichlorothiophene ring in N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride is known for its aromatic stability and ability to participate in various chemical reactions. The presence of chlorine atoms at the 2 and 5 positions enhances the compound's electronic properties, making it a promising candidate for exploring new therapeutic agents. Researchers have reported that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be valuable in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The guanidine group in the molecule plays a crucial role in its biological activity. Guanidines are known for their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This property makes N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride a strong candidate for modulating enzyme activity or inhibiting key pathways involved in disease progression. Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and various biological targets, providing deeper insights into its mechanism of action.

In terms of synthesis, N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of thiophene derivatives as starting materials has been optimized to improve yield and purity. This compound's synthesis is an excellent example of how modern organic chemistry techniques can be applied to create complex molecules with desired pharmacological properties.

From an application standpoint, N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride has shown promise in preclinical studies as a potential antiviral agent. Its ability to inhibit viral replication mechanisms makes it a subject of interest for researchers working on antiviral drug discovery. Additionally, the compound's stability under physiological conditions suggests that it could be suitable for oral or parenteral administration.

Recent research has also explored the potential of this compound in cancer therapy. Studies have demonstrated that N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride can induce apoptosis in cancer cells by targeting specific signaling pathways. This finding opens up new avenues for developing targeted therapies with fewer side effects compared to conventional chemotherapy.

In conclusion, N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine hydrochloride (CAS 2694745-52-1) is a versatile compound with significant potential in various areas of medicine and pharmacology. Its unique structure, combined with recent advances in chemical synthesis and biological testing, positions it as a valuable tool for future drug development efforts.